Cas no 1261978-93-1 (5-(4-Chloro-2-methoxyphenyl)-2-methoxyphenol)

• Product Name: 5-(4-Chloro-2-methoxyphenyl)-2-methoxyphenol
• CAS No: 1261978-93-1
• MF: C₁₄H₁₃ClO₃
• MW: 264.704223394394
• MDL: MFCD18315252
• CID: 2767262
• PubChem ID: 53220992
• Update Time: 2025-05-21

5-(4-Chloro-2-methoxyphenyl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 1261978-93-1
• MFCD18315252
• LAC97893
• 5-(4-CHLORO-2-METHOXYPHENYL)-2-METHOXYPHENOL
• DTXSID80685677
• 4'-Chloro-2',4-dimethoxy[1,1'-biphenyl]-3-ol
• 5-(4-Chloro-2-methoxyphenyl)-2-methoxyphenol, 95%
• 5-(4-Chloro-2-methoxyphenyl)-2-methoxyphenol

• MDL： MFCD18315252
• Inchi： 1S/C14H13ClO3/c1-17-13-6-3-9(7-12(13)16)11-5-4-10(15)8-14(11)18-2/h3-8,16H,1-2H3
• InChI Key： KANRGTDHRVIJDK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)OC)C1C=CC(=C(C=1)O)OC

Computed Properties

• Exact Mass: 264.0553220Da
• Monoisotopic Mass: 264.0553220Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 5-(4-Chloro-2-methoxyphenyl)-2-methoxyphenol

Introduction to 5-(4-Chloro-2-methoxyphenyl)-2-methoxyphenol (CAS No. 1261978-93-1)

5-(4-Chloro-2-methoxyphenyl)-2-methoxyphenol, with the CAS number 1261978-93-1, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a substituted phenol moiety and a chlorinated aromatic ring. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for further research and development.

The chemical structure of 5-(4-Chloro-2-methoxyphenyl)-2-methoxyphenol consists of a phenolic hydroxyl group attached to a benzene ring, which is further substituted with a methoxy group at the 2-position. Additionally, the benzene ring is linked to another aromatic ring via a methylene bridge, which is itself substituted with a chlorine atom and another methoxy group. This intricate arrangement of functional groups contributes to the compound's stability and reactivity, making it suitable for a wide range of applications.

In the realm of medicinal chemistry, 5-(4-Chloro-2-methoxyphenyl)-2-methoxyphenol has been investigated for its potential therapeutic properties. Recent studies have shown that this compound exhibits significant antioxidant and anti-inflammatory activities, which are crucial for the treatment of various diseases such as cardiovascular disorders, neurodegenerative conditions, and chronic inflammatory diseases. The antioxidant properties of this compound are attributed to its ability to scavenge free radicals and inhibit oxidative stress, thereby protecting cells from damage.

Moreover, the anti-inflammatory effects of 5-(4-Chloro-2-methoxyphenyl)-2-methoxyphenol have been studied in both in vitro and in vivo models. In vitro studies using human cell lines have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 5-(4-Chloro-2-methoxyphenyl)-2-methoxyphenol may have potential as an anti-inflammatory agent in the treatment of inflammatory diseases.

In addition to its medicinal applications, 5-(4-Chloro-2-methoxyphenyl)-2-methoxyphenol has also been explored for its use in materials science. The unique chemical structure of this compound makes it an attractive candidate for the development of advanced materials with specific properties. For instance, research has shown that this compound can be used as a building block for the synthesis of polymers with enhanced thermal stability and mechanical strength. These polymers have potential applications in areas such as electronics, coatings, and composite materials.

The synthesis of 5-(4-Chloro-2-methoxyphenyl)-2-methoxyphenol typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions, electrophilic aromatic substitutions, and coupling reactions. Recent advancements in synthetic methods have led to more efficient and environmentally friendly processes for the production of this compound, making it more accessible for large-scale applications.

The safety profile of 5-(4-Chloro-2-methoxyphenyl)-2-methoxyphenol is an important consideration for its use in various applications. Extensive toxicological studies have been conducted to evaluate the potential risks associated with exposure to this compound. These studies have shown that 5-(4-Chloro-2-methoxyphenyl)-2-methoxyphenol exhibits low toxicity at typical exposure levels, making it suitable for use in pharmaceuticals and other products. However, appropriate handling and storage practices should be followed to ensure safety.

In conclusion, 5-(4-Chloro-2-methoxyphenyl)-2-methoxyphenol (CAS No. 1261978-93-1) is a versatile compound with promising applications in medicinal chemistry and materials science. Its unique chemical structure endows it with valuable properties such as antioxidant and anti-inflammatory activities, making it a subject of ongoing research and development. As new synthetic methods continue to emerge, the potential uses of this compound are likely to expand further, contributing to advancements in various fields.